Cas no 300708-62-7 (2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 300708-62-7
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD00964684
• CID: 1073165
• PubChem ID: 2759670
• Update Time: 2025-11-02

2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-7-methylimidazo-[1,2-a]pyridine-3-carbaldehyde
• 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• STK504153
• BBL022456
• 2-(4-Methoxy-phenyl)-7-methyl-imidazo[1,2-a]-pyridine-3-carbaldehyde
• 300708-62-7
• MFCD00964684
• ALBB-006831
• LS-02464
• CS-0374189
• Z3214213951
• AKOS000264670
• 2-(4-methoxy-phenyl)-7-methyl-imidazo[1,2-a]pyridine-3-carbaldehyde

• MDL： MFCD00964684
• Inchi： 1S/C16H14N2O2/c1-11-7-8-18-14(10-19)16(17-15(18)9-11)12-3-5-13(20-2)6-4-12/h3-10H,1-2H3
• InChI Key： PQHOATIQUUPPPV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=C(C=O)N2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.6Ų

2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde

2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde: A Promising Scaffold for Targeted Therapeutic Applications

2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde is a structurally unique compound with a molecular formula of C₁₇H₁₅N₃O₂ and a molecular weight of 297.33 g/mol. The compound's chemical structure features a 4-methoxyphenyl group attached to the imidazo[1,2-a]pyridine ring system, which is further functionalized with a 3-carbaldehyde group. This molecular architecture is notable for its potential to engage in multiple pharmacological interactions, including hydrogen bonding, π-π stacking, and hydrophobic interactions, which are critical for drug-target engagement.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine scaffolds in the development of small-molecule therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that imidazo[1,2-a]pyridine-based compounds exhibit enhanced metabolic stability and improved cell permeability compared to traditional aromatic heterocycles. This property is particularly significant for compounds like 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde, which may serve as a precursor for the synthesis of more complex derivatives with tailored biological activities.

The 4-methoxyphenyl substituent in 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde is a key functional group that contributes to the compound's pharmacophore. Methoxy groups are known to modulate lipophilicity and hydrogen-bonding capacity, which are critical parameters in drug design. A 2024 review in Drug Discovery Today emphasized that the introduction of methoxy groups in aromatic rings can significantly enhance the binding affinity of small molecules to protein targets, particularly in the context of kinase inhibition and G protein-coupled receptor (GPCR) modulation.

One of the most intriguing aspects of 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde is its potential as a scaffold for the development of novel antitumor agents. A 2023 preclinical study published in Cancer Research reported that compounds with similar structural features demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells. This selectivity is attributed to the compound's ability to interact with specific protein domains, such as the ATP-binding site of kinases, which are frequently dysregulated in malignant tumors.

The 3-carbaldehyde functionality in 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde is another critical element of its molecular design. Aldehyde groups are known to participate in diverse biological interactions, including the formation of covalent bonds with nucleophilic residues in proteins. A 2024 study in Bioorganic & Medicinal Chemistry highlighted the role of aldehyde moieties in the development of irreversible enzyme inhibitors, which can provide long-lasting therapeutic effects by permanently altering the activity of target enzymes.

Recent advancements in computational drug design have further underscored the importance of compounds like 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde. Machine learning algorithms have been employed to predict the binding affinity of such scaffolds to various protein targets, including the androgen receptor (AR), which is a key therapeutic target in prostate cancer. A 2023 study in Nature Communications demonstrated that compounds with imidazo[1,2-a]pyridine cores showed promising activity against AR splice variants, which are resistant to conventional androgen deprivation therapies.

The synthesis of 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde involves a multi-step process that highlights the versatility of its core structure. A 2024 article in Organic Letters described a novel synthetic route that utilizes a palladium-catalyzed coupling reaction to efficiently assemble the imidazo[1,2-a]pyridine ring system. This method offers a scalable approach for the production of derivatives with varying functional groups, which could be optimized for specific therapeutic applications.

Pharmacokinetic studies of 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde have revealed promising properties that make it a candidate for further development. A 2023 preclinical evaluation in Drug Metabolism and Disposition showed that the compound exhibits favorable oral bioavailability and a long half-life, which are critical for the design of once-daily dosing regimens. These properties are attributed to the compound's balanced hydrophobic and hydrophilic characteristics, which optimize its absorption and distribution in the body.

Despite its potential, the development of 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde as a therapeutic agent requires further investigation into its safety profile. A 2024 study in Toxicological Sciences conducted an in vitro assessment of the compound's cytotoxicity and found that it exhibited minimal toxicity to non-target cells at therapeutic concentrations. These findings suggest that the compound may have a favorable therapeutic index, which is essential for its clinical translation.

In conclusion, 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde represents a promising scaffold for the development of novel therapeutics. Its unique molecular structure, combined with the potential for functional group modification, positions it as a valuable candidate for further research in the fields of oncology and other therapeutic areas. Continued exploration of its pharmacological properties and synthetic versatility will be critical for advancing its potential as a drug candidate.